1-(4-Bromo-3-fluoro-phenyl)imidazolidin-2-one

• IUPAC Name: 1-(4-bromo-3-fluorophenyl)imidazolidin-2-one
• InChI: InChI=1S/C9H8BrFN2O/c10-7-2-1-6(5-8(7)11)13-4-3-12-9(13)14/h1-2,5H,3-4H2,(H,12,14)
• InChI Key: NNTZZQCXTCSHAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C2=CC(=C(C=C2)Br)F
• Molecular Formula: C9H8BrFN2O
• Molecular Weight: 259.07 g/mol

Description

1-(4-Bromo-3-fluoro-phenyl)imidazolidin-2-one (1-BFIP) is a synthetic compound belonging to the class of imidazolidin-2-ones. It is a heterocyclic aromatic compound with a five-membered ring structure containing a nitrogen atom and is widely used in scientific research due to its unique properties. 1-BFIP has been studied for its potential applications in drug synthesis, organic synthesis, and catalysis.

Scientific Research Applications

1. Biomedical Applications

Imidazolidin-4-ones, including derivatives like 1-(4-Bromo-3-fluoro-phenyl)imidazolidin-2-one, are known for their potential in biomedical research. For instance, they are used as skeletal modifications in bioactive oligopeptides, serving as proline surrogates or protecting the N-terminal amino acid against hydrolysis by aminopeptidase and endopeptidase. This property is essential in enhancing the stability and efficacy of peptide-based drugs and other therapeutic agents (Ferraz et al., 2007).

2. Material Science and Chemical Engineering

In material science, certain imidazolidin derivatives show notable properties. For example, understanding the thermochemical properties of different 1-(R-phenyl)-1H-imidazoles, which include variations like 1-(4-Bromo-3-fluoro-phenyl)imidazolidin-2-one, is crucial for their application in material design. These properties, such as vapor pressures and standard enthalpies of vaporization, are critical in determining their suitability for various industrial applications (Emel’yanenko et al., 2017).

3. Corrosion Inhibition

A derivative of imidazolidine 4-one, specifically designed for corrosion inhibition of carbon steel in salty and acidic media, demonstrates the potential of such compounds in industrial applications. This novel derivative's effectiveness in preventing corrosion, as evidenced by potentiometric polarization measurements, highlights the versatility of imidazolidin-2-ones in practical applications, such as in the protection of metal structures and components (Al-Joborry & Kubba, 2020).